Cas no 1824232-41-8 (2-(3-Ethynylphenyl)piperidine)

• Product Name: 2-(3-Ethynylphenyl)piperidine
• CAS No: 1824232-41-8
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 6271771
• PubChem ID: 76221775
• Update Time: 2025-07-18

2-(3-Ethynylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethynylphenyl)piperidine
• 1824232-41-8
• EN300-1845814
• 2-(3-Ethynylphenyl)piperidine

• Inchi： 1S/C13H15N/c1-2-11-6-5-7-12(10-11)13-8-3-4-9-14-13/h1,5-7,10,13-14H,3-4,8-9H2
• InChI Key： QSINFSZTBXJJOI-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 185.120449483g/mol
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on 2-(3-Ethynylphenyl)piperidine

Introduction to 2-(3-Ethynylphenyl)piperidine (CAS No. 1824232-41-8)

2-(3-Ethynylphenyl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1824232-41-8, is a significant compound in the field of pharmaceutical chemistry. This piperidine derivative features a phenyl ring substituted with an ethynyl group at the 3-position, making it a structurally interesting molecule with potential applications in medicinal chemistry and drug discovery. The unique combination of the piperidine core and the ethynylphenyl moiety suggests diverse chemical reactivity and biological interactions, which have been the focus of recent research efforts.

The ethynylphenyl group introduces a reactive site for further functionalization, enabling the synthesis of more complex molecules. This feature is particularly valuable in the development of novel therapeutic agents, where precise molecular modifications can enhance pharmacological properties such as potency, selectivity, and bioavailability. The piperidine ring itself is a common pharmacophore in many drugs, known for its ability to interact with biological targets and modulate physiological processes.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(3-Ethynylphenyl)piperidine. Its structure resembles several known bioactive compounds, which has prompted researchers to investigate its interactions with various biological targets. Preliminary studies have suggested that this compound may exhibit properties relevant to neurological disorders, including modulation of neurotransmitter systems. The ethynyl group provides a handle for further derivatization, allowing chemists to fine-tune its pharmacological profile.

The synthesis of 2-(3-Ethynylphenyl)piperidine involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core piperidine-phenyl framework efficiently. These synthetic strategies not only demonstrate the compound's accessibility but also showcase the advancements in synthetic organic chemistry that enable the production of complex molecules with high precision.

One of the most compelling aspects of 2-(3-Ethynylphenyl)piperidine is its potential as a scaffold for drug development. By leveraging its structural features, researchers can design analogs with enhanced therapeutic effects or reduced side effects. For instance, modifications at the ethynyl position could lead to compounds with improved solubility or metabolic stability, critical factors for drug efficacy and safety. The phenyl ring also offers opportunities for further functionalization, allowing for the introduction of additional pharmacophores that could target specific disease pathways.

Recent research has begun to explore the biological activity of 2-(3-Ethynylphenyl)piperidine in vitro and in vivo models. Studies have shown that this compound may interact with receptors and enzymes involved in pain perception, motor control, and cognitive function. These findings are particularly intriguing given the widespread use of piperidine derivatives in pharmaceuticals. The ethynylphenyl moiety appears to contribute uniquely to its pharmacological profile, suggesting that it may serve as a valuable starting point for developing new treatments for neurological conditions.

The chemical properties of 2-(3-Ethynylphenyl)piperidine also make it an interesting candidate for material science applications beyond pharmaceuticals. Its ability to undergo selective functionalization allows for the creation of polymers or functional materials with tailored properties. For example, incorporating this compound into polymer backbones could yield materials with enhanced mechanical strength or chemical resistance. Such applications highlight the broad utility of this versatile molecule.

In conclusion, 2-(3-Ethynylphenyl)piperidine (CAS No. 1824232-41-8) represents a promising compound with significant potential in both pharmaceutical and material science research. Its unique structure combines a reactive ethynyl group with a biologically relevant piperidine core, making it an attractive scaffold for drug discovery. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an important role in advancing scientific understanding and developing innovative solutions across multiple disciplines.